Cas no 1820648-01-8 (4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile)

• Product Name: 4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile
• CAS No: 1820648-01-8
• MF: C₇H₆IN₃O₂
• MW: 291.045913219452
• MDL: MFCD29033905
• CID: 4620450
• PubChem ID: 119056887
• Update Time: 2025-07-22

4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile
• 4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile

• MDL： MFCD29033905
• Inchi： 1S/C7H6IN3O2/c1-10-5(8)4(3-9)6(12)11(2)7(10)13/h1-2H3
• InChI Key： QDHFQOPJUKRABQ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(N(C)C(N1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 365
• XLogP3: 0
• Topological Polar Surface Area: 64.4

Additional information on 4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile

Chemical Profile of 4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile (CAS No. 1820648-01-8)

4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile, identified by its CAS number 1820648-01-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of an iodine substituent at the 4-position, combined with the electron-withdrawing nitrile group at the 5-position, alongside the dioxopyrimidine core, imparts unique reactivity and functional properties that make it a valuable intermediate in synthetic chemistry.

The dioxopyrimidine scaffold is particularly intriguing due to its ability to participate in various chemical transformations, including nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and cycloadditions. These reactivities are leveraged in the synthesis of more complex molecules, making 4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile a versatile building block for medicinal chemists and materials scientists alike.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrimidine derivatives have been extensively studied for their roles as antiviral, anticancer, antimicrobial, and anti-inflammatory agents. The structural features of 4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile align well with these requirements, as the iodine atom serves as an excellent handle for further functionalization via palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Stille couplings. Additionally, the nitrile group can be hydrolyzed to a carboxylic acid or converted into other functional groups like amides or esters, expanding its synthetic utility.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed biological pathways. For instance, pyrimidine-based inhibitors have shown promise in inhibiting kinases and other phosphotransferases involved in cancer progression. The electron-deficient nature of the dioxopyrimidine ring enhances its binding affinity to such targets, making it an attractive scaffold for structure-based drug design. Furthermore, computational studies have suggested that modifications to the substituents on 4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile could fine-tune its pharmacokinetic properties and improve its overall efficacy.

Recent advancements in synthetic methodologies have also highlighted the utility of this compound in constructing more complex scaffolds through multicomponent reactions and domino processes. For example, it has been employed in the synthesis of fused pyrimidines and imidazopyrimidines via cyclocondensation reactions with various carbonyl compounds. These reactions often proceed under mild conditions and offer high yields, making them suitable for large-scale production.

The agrochemical sector has also recognized the potential of 4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile as a precursor for developing novel pesticides and herbicides. Pyrimidine derivatives are known to exhibit phytotoxic effects by interfering with essential plant metabolic pathways. By leveraging the reactivity of this compound’s iodine and nitrile groups, researchers have synthesized analogs that demonstrate improved selectivity and lower environmental toxicity compared to traditional agrochemicals.

From a materials science perspective, this compound has been explored for its potential applications in organic electronics. The rigid dioxopyrimidine core can serve as a backbone for conjugated polymers or small molecules with applications in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The presence of electron-withdrawing groups like the nitrile moiety can modulate charge transport properties, making it an interesting candidate for optimizing device performance.

In conclusion,4-Iodo-1,3-dimethyl-2,6-dioxopyrimidine-5-carbonitrile (CAS No. 1820648-01-8) is a multifaceted compound with broad applicability across pharmaceuticals、agrochemicals、and materials science。 Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules or advanced materials. As synthetic methodologies continue to evolve，the potential uses of this compound are likely to expand even further，solidifying its role as a cornerstone in modern chemical research.